Cas no 1770193-85-5 (5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole)

• Product Name: 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole
• CAS No: 1770193-85-5
• MF: C₁₇H₁₆BrN
• MW: 314.219643592834
• CID: 6142720
• PubChem ID: 116619608
• Update Time: 2025-07-19

5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole
• 1770193-85-5
• 5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole
• EN300-17865904

• Inchi： 1S/C17H16BrN/c1-12-7-13(2)9-14(8-12)11-19-6-5-15-10-16(18)3-4-17(15)19/h3-10H,11H2,1-2H3
• InChI Key： WVADTOXSGINBGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 313.04661g/mol
• Monoisotopic Mass: 313.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 4.9Ų

Additional information on 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole

5-Bromo-1-(3,5-Dimethylphenyl)methyl-1H-Indole: A Comprehensive Overview

5-Bromo-1-(3,5-dimethylphenyl)methyl-1H-indole (CAS No. 1770193-85-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole.

Chemical Structure and Properties

5-Bromo-1-(3,5-dimethylphenyl)methyl-1H-indole is a brominated indole derivative with a substituted phenylmethyl group. The presence of the bromine atom and the dimethylphenyl group imparts unique chemical and physical properties to this compound. The bromine atom can serve as a useful handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The dimethylphenyl group contributes to the overall stability and solubility of the compound, which are crucial factors in pharmaceutical applications.

The molecular formula of 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole is C₁₆H₁₆BrN, with a molecular weight of approximately 304.20 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various analytical and preparative techniques.

Synthesis Methods

The synthesis of 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3,5-dimethylbenzyl bromide with 5-bromoindole in the presence of a strong base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the use of palladium-catalyzed cross-coupling reactions. For instance, the Suzuki-Miyaura coupling can be employed to couple 5-bromindole with 3,5-dimethylbenzyl boronic acid in the presence of a palladium catalyst and a base such as potassium carbonate. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale synthesis.

Biological Activity and Applications

5-Bromo-1-(3,5-dimethylphenyl)methyl-1H-indole has been investigated for its potential biological activities in various research studies. Recent findings have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole has also shown promise as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in the treatment of various cancers.

Clinical Trials and Future Directions

The promising biological activities of 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammation and cancer. These studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of the compound.

In parallel with preclinical research, efforts are underway to optimize the chemical structure of 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole to enhance its therapeutic potential. For example, modifications to the phenylmethyl group or the indole ring can be explored to improve drug-like properties such as bioavailability and metabolic stability.

Conclusion

In summary, 5-bromo-1-(3,5-dimethylphenyl)methyl-1H-indole (CAS No. 1770193-85-5) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure provides a foundation for further synthetic modifications and biological investigations. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available from preclinical studies and clinical trials, it is anticipated that this compound will play an increasingly important role in drug discovery and development.